Cas no 1396881-15-4 (1-(adamantane-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(adamantane-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1396881-15-4
• MF: C₁₉H₂₄F₃N₃O₂
• MW: 383.407975196838
• CID: 6071729
• PubChem ID: 71792952
• Update Time: 2025-10-31

1-(adamantane-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(adamantane-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• 1-adamantyl-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• F6245-0126
• 1-(adamantane-1-carbonyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• 1396881-15-4
• AKOS024543064
• (1s,3s)-adamantan-1-yl(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• VU0540277-1

• Inchi： 1S/C19H24F3N3O2/c20-19(21,22)16-24-23-15(27-16)14-1-3-25(4-2-14)17(26)18-8-11-5-12(9-18)7-13(6-11)10-18/h11-14H,1-10H2
• InChI Key： PSZHJARRFFDICH-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)(=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 383.18206150g/mol
• Monoisotopic Mass: 383.18206150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(adamantane-1-carbonyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Compound CAS No. 1396881-15-4: A Comprehensive Overview

The compound with CAS No. 1396881-15-4, commonly referred to as 1-(adamantane-1-carbonyl)-4,5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes an adamantane moiety, a trifluoromethyl group, and a piperidine ring fused with an oxadiazole heterocycle. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of adamantane derivatives in drug design due to their rigid structure and potential for enhancing pharmacokinetic properties. The adamantane moiety in this compound is particularly interesting as it can serve as a scaffold for further functionalization, enabling the development of novel bioactive compounds. Researchers have explored the use of such structures in anti-cancer drug discovery, where the adamantane group has shown promise in improving drug stability and bioavailability.

The presence of the trifluoromethyl group in this compound adds another layer of complexity and functionality. Trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This feature makes the compound a valuable candidate for applications in agrochemicals and materials science, where precise control over electronic interactions is crucial.

The oxadiazole ring within the structure is another key functional group that has garnered attention in recent research. Oxadiazoles are known for their aromaticity and ability to participate in various chemical reactions, including cyclization and conjugation processes. In this compound, the oxadiazole ring plays a critical role in stabilizing the overall structure and potentially enhancing the molecule's reactivity towards specific targets.

Recent advancements in synthetic chemistry have enabled more efficient methods for constructing such complex molecules. For instance, researchers have developed novel coupling reactions that allow for the precise assembly of adamantane-containing compounds with other functional groups. These methods have significantly reduced synthesis time and improved yield, making compounds like CAS No. 1396881-15-4 more accessible for large-scale studies.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, its unique structure suggests it could serve as a lead compound for developing new therapeutic agents targeting specific biological pathways. Additionally, its electronic properties make it a candidate for use in advanced materials such as semiconductors or optoelectronic devices.

Furthermore, computational studies using advanced molecular modeling techniques have provided deeper insights into the compound's behavior at the molecular level. These studies have revealed that the combination of adamantane and trifluoromethyl groups creates a highly stable molecule with favorable electronic characteristics, making it suitable for use in harsh chemical environments.

In conclusion, CAS No. 1396881-15-4 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its intricate structure and unique properties position it as a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.